Cas no 88218-40-0 (2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI))

• Product Name: 2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI)
• CAS No: 88218-40-0
• MF: C₆H₇ClO₃
• MW: 162.570981264114
• CID: 709293
• PubChem ID: 45081370
• Update Time: 2025-04-19

2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI)
• (2S,4R)-4-Methyl-5-oxooxolane-2-carbonyl chloride (non-preferred name)
• 88218-40-0
• DTXSID80664548
• 2-Furancarbonyl chloride,tetrahydro-4-methyl-5-oxo-,(2s-trans)-(9ci)

• Inchi： 1S/C6H7ClO3/c1-3-2-4(5(7)8)10-6(3)9/h3-4H,2H2,1H3/t3-,4+/m1/s1
• InChI Key： KVZDTRRRPHIKLZ-DMTCNVIQSA-N
• SMILES： ClC([C@@H]1C[C@@H](C)C(=O)O1)=O

Computed Properties

• Exact Mass: 162.008
• Monoisotopic Mass: 162.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.4